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Compound of Interest

Compound Name: 5-Methoxyisophthalic acid

Cat. No.: B140609

This guide provides comprehensive information on the physicochemical properties of 5-
Methoxyisophthalic acid, tailored for researchers, scientists, and professionals in drug
development.

Core Physicochemical Data

5-Methoxyisophthalic acid, a dicarboxylic acid derivative of anisole, is a valuable building
block in organic synthesis, particularly in the development of metal-organic frameworks (MOFs)
and pharmaceutical compounds. Its key identifiers and properties are summarized below.

Parameter Value

Molecular Formula CoHsOs[1]

Linear Formula CHs0CeH3(CO2H)2[2][3]
Molecular Weight 196.16 g/mol [1][2][3]
CAS Number 46331-50-4[2]

Melting Point 275-280 °C[1]

Chemical Structure

The molecular structure of 5-Methoxyisophthalic acid consists of a benzene ring substituted
with two carboxylic acid groups at positions 1 and 3, and a methoxy group at position 5.
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Caption: Chemical structure of 5-Methoxyisophthalic acid.

Experimental Protocols

Detailed experimental protocols for the synthesis and application of 5-Methoxyisophthalic
acid are application-specific. For instance, its use as an organic linker in the synthesis of
Metal-Organic Frameworks (MOFs) involves solvothermal or hydrothermal reactions with metal
salts. A general procedure would entail:

» Dissolution: Dissolving 5-Methoxyisophthalic acid and a chosen metal salt (e.g., zinc
nitrate, copper acetate) in a suitable solvent or solvent mixture (e.g., DMF, ethanol).

» Reaction: Sealing the mixture in a Teflon-lined autoclave and heating it at a specific
temperature for a defined period.

« |solation: Cooling the vessel to room temperature, followed by filtration to collect the
crystalline product.

e Washing and Drying: Washing the product with the reaction solvent to remove unreacted
starting materials and then drying it under vacuum.

For specific protocols, researchers should refer to peer-reviewed literature that details the
synthesis of the desired MOF or compound.

Applications

5-Methoxyisophthalic acid is a key component in materials science and polymer chemistry. It
serves as an organic linker in the formation of MOFs, which have applications in gas storage,
separation, and catalysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140609#5-methoxyisophthalic-acid-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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